Cas no 2228665-74-3 (tert-butyl N-(1-amino-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-amino-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-yl)carbamate
• CAS No: 2228665-74-3
• MF: C₁₄H₂₂N₄O₂S
• MW: 310.415081501007
• CID: 6100256
• PubChem ID: 165664284
• Update Time: 2025-10-30

tert-butyl N-(1-amino-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-amino-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-yl)carbamate
• 2228665-74-3
• EN300-1902175
• tert-butyl N-(1-amino-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)carbamate

• Inchi： 1S/C14H22N4O2S/c1-9-11(18-5-6-21-12(18)16-9)7-10(8-15)17-13(19)20-14(2,3)4/h5-6,10H,7-8,15H2,1-4H3,(H,17,19)
• InChI Key： IEOGOYGUKAINDC-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2CC(CN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.14634713g/mol
• Monoisotopic Mass: 310.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-(1-amino-3-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-yl)carbamate

tert-butyl N-(1-amino-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)carbamate (CAS No. 2228665-74-3): A Comprehensive Overview

tert-butyl N-(1-amino-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)carbamate (CAS No. 2228665-74-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group and a 6-methylimidazo[2,1-b][1,3]thiazole moiety. These structural elements contribute to its potential therapeutic applications and biological activities.

The tert-butyl carbamate group is a common protecting group used in organic synthesis to mask the reactivity of amino groups. This functional group is particularly useful in the synthesis of peptides and other nitrogen-containing compounds, as it can be easily removed under mild conditions to regenerate the free amine. The presence of this group in tert-butyl N-(1-amino-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)carbamate suggests that it may be an intermediate in the synthesis of more complex molecules or a prodrug designed to enhance the stability and bioavailability of the active compound.

The 6-methylimidazo[2,1-b][1,3]thiazole moiety is a heterocyclic system that has been extensively studied for its biological activities. Imidazothiazoles are known for their diverse pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The addition of a methyl group at the 6-position can modulate the electronic and steric properties of the ring system, potentially influencing its biological interactions and selectivity.

Recent research has highlighted the potential of tert-butyl N-(1-amino-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)carbamate as a lead compound for drug development. Studies have shown that this compound exhibits promising activity against various bacterial strains, making it a candidate for the development of new antibiotics. Additionally, preliminary data suggest that it may have antiviral properties, particularly against RNA viruses such as influenza and coronaviruses.

In the context of cancer research, tert-butyl N-(1-amino-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)carbamate has been evaluated for its ability to inhibit specific enzymes involved in tumor growth and metastasis. The compound has shown selective inhibition of certain kinases and proteases, which are key targets in cancer therapy. These findings indicate that it could serve as a scaffold for the design of more potent and selective anticancer agents.

The pharmacokinetic properties of tert-butyl N-(1-amino-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)carbamate have also been investigated. Studies have demonstrated that it has favorable solubility and stability profiles, which are essential for effective drug delivery. Furthermore, its ability to cross biological membranes suggests that it may have good oral bioavailability and tissue penetration.

In preclinical studies, tert-butyl N-(1-amino-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)carbamate has been tested in various animal models to assess its safety and efficacy. Results from these studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further clinical development.

From a synthetic perspective, tert-butyl N-(1-amino-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)carbamate can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the imidazothiazole ring followed by functionalization with the tert-butyl carbamate group. Optimization of the synthetic route has led to improved yields and purity levels, making large-scale production feasible.

In conclusion, tert-butyl N-(1-amino-3-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-yl)carbamate (CAS No. 2228665-74-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent.